2-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)benzonitrile
Overview
Description
“2-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)benzonitrile” is a chemical compound with the molecular formula C19H17N5O3S . It is available for research use.
Molecular Structure Analysis
The molecular structure of this compound involves a phenoxymethyl group attached to a 1,2,3-triazole ring, which is further connected to an azetidine ring. The azetidine ring is attached to a sulfonyl group, which is connected to a benzonitrile group .Scientific Research Applications
Synthesis and Characterization
Research on similar compounds, such as sulfonyl aromatic alcohols and sulfur-containing 1,2,4-triazole derivatives, has focused on their synthesis, characterization, and pharmacological activities. For example, the design of novel sulfur-containing 1,2,4-triazole derivatives for antimicrobial activity highlights the importance of these compounds in developing new pharmaceuticals and materials with specific biological activities (Rao et al., 2014).
Pharmacological Studies
The synthesis and pharmacological evaluation of compounds structurally related to "2-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)benzonitrile" are vital. These studies aim to screen such compounds for various biological activities, including antimicrobial properties. This work is crucial for discovering new drugs and understanding the molecular framework required for specific biological effects.
Material Science and Chemistry
Compounds with similar sulfonyl and triazole groups have been investigated for their properties and applications in material science. For instance, sulfonated polytriazoles have been explored for their potential as proton exchange membranes in fuel cells, highlighting the versatility of such structures in various applications (Singh et al., 2014).
Advanced Synthetic Methods
Research on azetidin-2-ones and their synthesis offers insights into the chemical manipulation of structures similar to the compound . These methods enable the construction of complex molecules with potential applications in pharmaceuticals and organic materials (Bachi & Gross, 1983).
Safety and Hazards
properties
IUPAC Name |
2-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]sulfonylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O3S/c20-10-15-6-4-5-9-19(15)28(25,26)23-12-17(13-23)24-11-16(21-22-24)14-27-18-7-2-1-3-8-18/h1-9,11,17H,12-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNFLAFAISOUGSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=CC=C2C#N)N3C=C(N=N3)COC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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